Cas no 1261599-63-6 (3-Chloro-2'-(trifluoromethyl)biphenyl-4-carbonyl chloride)

• Product Name: 3-Chloro-2'-(trifluoromethyl)biphenyl-4-carbonyl chloride
• CAS No: 1261599-63-6
• MF: C₁₄H₇Cl₂F₃O
• MW: 319.105992555618
• CID: 4992361
• Update Time: 2025-10-25

3-Chloro-2'-(trifluoromethyl)biphenyl-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2'-(trifluoromethyl)biphenyl-4-carbonyl chloride

• Inchi： 1S/C14H7Cl2F3O/c15-12-7-8(5-6-10(12)13(16)20)9-3-1-2-4-11(9)14(17,18)19/h1-7H
• InChI Key： VJKWHMOWDZSCDP-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)Cl)C=CC(=C1)C1C=CC=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 359
• XLogP3: 5.6
• Topological Polar Surface Area: 17.1

Additional information on 3-Chloro-2'-(trifluoromethyl)biphenyl-4-carbonyl chloride

Professional Introduction to 3-Chloro-2'-(trifluoromethyl)biphenyl-4-carbonyl chloride (CAS No. 1261599-63-6)

3-Chloro-2'-(trifluoromethyl)biphenyl-4-carbonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural properties. This compound, identified by the CAS number 1261599-63-6, features a biphenyl core substituted with a chloro group at the 3-position and a trifluoromethyl group at the 2'-position, further functionalized with a carbonyl chloride group at the 4-position. The unique combination of these substituents makes it a valuable intermediate in synthetic chemistry, particularly in the development of novel active pharmaceutical ingredients (APIs) and advanced materials.

The structural motif of 3-Chloro-2'-(trifluoromethyl)biphenyl-4-carbonyl chloride contributes to its reactivity and utility in various chemical transformations. The presence of the chloro group and the carbonyl chloride moiety enhances its capability to participate in nucleophilic substitution reactions, while the electron-withdrawing nature of the trifluoromethyl group influences its electronic properties, making it an attractive candidate for designing molecules with specific biological activities.

In recent years, there has been growing interest in biphenyl derivatives due to their broad spectrum of biological activities. Studies have demonstrated that biphenyl-based compounds exhibit potential in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The introduction of electron-withdrawing groups such as the trifluoromethyl and chloro substituents further modulates the pharmacological properties of these molecules, enhancing their binding affinity to biological targets.

One of the most compelling aspects of 3-Chloro-2'-(trifluoromethyl)biphenyl-4-carbonyl chloride is its role as a key intermediate in the synthesis of more complex pharmacophores. The carbonyl chloride functionality allows for facile conversion into esters, amides, and other derivatives through nucleophilic acyl substitution reactions. This reactivity has been exploited in the development of novel drug candidates where precise control over molecular structure is crucial for achieving desired pharmacokinetic and pharmacodynamic profiles.

Recent advancements in synthetic methodologies have further highlighted the importance of this compound. For instance, transition metal-catalyzed cross-coupling reactions have been employed to introduce additional functional groups onto the biphenyl core, leading to highly diversified molecular libraries. These libraries are then screened for biological activity, providing a rapid and efficient approach to discovering new therapeutic agents.

The trifluoromethyl group in 3-Chloro-2'-(trifluoromethyl)biphenyl-4-carbonyl chloride is particularly noteworthy due to its significant impact on molecular properties. This group not only enhances lipophilicity but also contributes to metabolic stability, which are critical factors in drug design. Moreover, computational studies have shown that trifluoromethyl-substituted compounds often exhibit improved binding interactions with biological targets compared to their non-fluorinated counterparts.

In conclusion, 3-Chloro-2'-(trifluoromethyl)biphenyl-4-carbonyl chloride (CAS No. 1261599-63-6) represents a powerful tool in synthetic chemistry with far-reaching implications in pharmaceutical research. Its unique structural features and reactivity make it an indispensable intermediate for developing next-generation drugs targeting various diseases. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is expected to grow even further.